![molecular formula C17H17NO3 B4844644 N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide](/img/structure/B4844644.png)
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide
Overview
Description
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine class. It was first synthesized in 1974 by Alexander Shulgin, a renowned American chemist and pharmacologist. 2C-B is a popular recreational drug due to its hallucinogenic and euphoric effects. However, in recent years, there has been an increasing interest in its potential scientific research applications.
Mechanism of Action
The exact mechanism of action of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This results in the activation of various signaling pathways, leading to the hallucinogenic and euphoric effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide include increased heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and can lead to nausea and vomiting. The hallucinogenic effects of the drug can last for several hours and can include visual and auditory hallucinations, altered perception of time and space, and changes in mood and emotions.
Advantages and Limitations for Lab Experiments
One advantage of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide in lab experiments is its relatively simple synthesis method. This makes it a cost-effective option for researchers. Additionally, its hallucinogenic effects make it a useful tool for studying the neural mechanisms underlying perception and cognition. However, its recreational use and potential for abuse can be a limitation for its use in scientific research.
Future Directions
There are several potential future directions for research on N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide. One area of interest is its potential therapeutic applications in the treatment of mental health disorders. Further research is needed to fully understand its mechanism of action and potential side effects. Additionally, research on the neuroprotective effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide and its potential use in enhancing cognitive function and creativity may also be a promising area of investigation.
Scientific Research Applications
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential use in enhancing cognitive function and creativity. Additionally, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide has been studied for its potential neuroprotective effects.
properties
IUPAC Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-12(14-7-8-15-16(10-14)21-11-20-15)18-17(19)9-13-5-3-2-4-6-13/h2-8,10,12H,9,11H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWISYGBXUYISB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCO2)NC(=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.